molecular formula C9H16O5 B8353248 [2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]acetic acid

[2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]acetic acid

Cat. No.: B8353248
M. Wt: 204.22 g/mol
InChI Key: KPCULDQLTIVSNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]acetic acid is a useful research compound. Its molecular formula is C9H16O5 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16O5

Molecular Weight

204.22 g/mol

IUPAC Name

2-[2-(oxan-2-yloxy)ethoxy]acetic acid

InChI

InChI=1S/C9H16O5/c10-8(11)7-12-5-6-14-9-3-1-2-4-13-9/h9H,1-7H2,(H,10,11)

InChI Key

KPCULDQLTIVSNM-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)OCCOCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of NaH (60% dispersion in mineral oil, 4.80 g, 120 mmol) in THF, at 0° C., was added a THF solution (15 ml) of bromoacetic acid (6.11 g, 44 mmol). Mixture was stirred at room temperature 0.5 hr, then a DMF solution (15 ml) of alcohol 1 (5.84 g, 40 mmol) was added dropwise. Mixture was stirred at room temperature for 17 hrs then quenched with H2O and extracted twice with ether. Aqueous layer was acidified to pH 2-3 and extracted with EtOAc. Combined organic layers were dried over MgSO4, filtered and concentrated to give pure compound 2 as a pale yellow oil (6.93 g, 85%) used for next step without further purification.
Name
Quantity
4.8 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step Two
Quantity
5.84 g
Type
reactant
Reaction Step Two
Quantity
6.11 g
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Three
Yield
85%

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